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Abstract

4-Methoxylonchocarpin, a naturally occurring chalcone, has garnered significant interest
within the scientific community for its diverse biological activities, including notable anti-
inflammatory and cytotoxic properties. This technical guide provides a comprehensive overview
of the discovery, structural characterization, and biological evaluation of 4-
Methoxylonchocarpin. Detailed experimental protocols for its isolation and key biological
assays are presented, alongside a compilation of its quantitative biological data. Furthermore,
this guide illustrates the known signaling pathways modulated by 4-Methoxylonchocarpin,
offering valuable insights for researchers in natural product chemistry, pharmacology, and drug
discovery.

Introduction

4-Methoxylonchocarpin, with the systematic IUPAC name (E)-1-(5-hydroxy-2,2-
dimethylchromen-6-yl)-3-(4-methoxyphenyl)prop-2-en-1-one, is a prenylated chalcone found in
various plant species. Chalcones, a class of open-chain flavonoids, are recognized for their
broad spectrum of pharmacological effects. The unique structural features of 4-
Methoxylonchocarpin, including a chromene ring and a methoxy-substituted phenyl ring,
contribute to its distinct biological profile. This document aims to be a centralized resource for
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scientific professionals, detailing the foundational knowledge and experimental methodologies
related to this promising bioactive compound.

Discovery and Natural Occurrence

4-Methoxylonchocarpin has been isolated from several plant species, indicating its
distribution across different genera. Its presence has been reported in the seeds of Millettia
pachycarpa, a plant used in traditional Chinese medicine.[1] Additionally, it has been identified
as a constituent of Dorstenia mannii, Lonchocarpus bussei, and the roots of Abrus precatorius.
The repeated isolation of 4-Methoxylonchocarpin from various medicinal plants underscores
its potential as a valuable natural product for further investigation.

Physicochemical and Spectroscopic
Characterization

The structural elucidation of 4-Methoxylonchocarpin has been accomplished through a
combination of spectroscopic techniques.

Table 1: Physicochemical Properties of 4-Methoxylonchocarpin

Property Value Source

(E)-1-(5-hydroxy-2,2-

dimethylchromen-6-yl)-3-(4-
IUPAC Name PubChem
methoxyphenyl)prop-2-en-1-

one
CAS Number 51589-67-4 PubChem
Molecular Formula C21H2004 PubChem
Molecular Weight 336.38 g/mol PubChem

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural backbone of 4-Methoxylonchocarpin has been unequivocally established
through tH and 3C NMR spectroscopy.
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Table 2: *H and 3C NMR Spectroscopic Data for 4-Methoxylonchocarpin (in CDClIs)

Position 13C (6, ppm) H (8, ppm, J in Hz)
2 77.3

3 128.0 6.70 (d, 10.0)
4 116.8 5.64 (d, 10.0)
4a 113.5

5 156.0

6 104.5 6.40 (s)

7 158.0

8 106.0

8a 113.0

C=0 192.5

a 125.3 7.57 (d, 13.6)
B 141.3 7.64 (d, 13.6)
1 128.4

2,6 129.8 7.56 (d, 8.0)
3,5 114.4 6.93 (d, 8.0)
4 161.1

2-CHs 28.2 1.45 (s)
4'-OCHs 55.4 3.84 (s)

Data adapted from Ye et al., 2012.[1]

Biological Activities and Mechanisms of Action
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4-Methoxylonchocarpin exhibits a range of biological activities, with its anti-inflammatory and
cytotoxic effects being the most extensively studied.

Anti-inflammatory Activity

4-Methoxylonchocarpin has been shown to possess potent anti-inflammatory properties. A
key mechanism of its action involves the inhibition of the Toll-like receptor 4 (TLR4) signaling
pathway.

Extracellular

Intracellular

inhibits binding

Click to download full resolution via product page

Inhibition of the TLR4 signaling pathway by 4-Methoxylonchocarpin.

4-Methoxylonchocarpin has been demonstrated to inhibit the binding of lipopolysaccharide
(LPS) to the TLR4/MD-2 complex on the surface of macrophages. This initial blockade
prevents the downstream recruitment of adaptor proteins such as MyD88, ultimately leading to
the suppression of NF-kB activation and the reduced production of pro-inflammatory cytokines
like TNF-a and IL-6.

Cytotoxic Activity

4-Methoxylonchocarpin has demonstrated moderate cytotoxic activity against a panel of
human cancer cell lines.

Table 3: Cytotoxic Activity of 4-Methoxylonchocarpin (ICso in pM)
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Cell Line Cancer Type ICs0 (M) Source
Hepatocellular

HepG2 _ > 40 Ye et al., 2012[1]
Carcinoma

C26 Colon Carcinoma > 40 Ye et al., 2012[1]
Lewis Lung

LL2 _ > 40 Ye et al., 2012[1]
Carcinoma

B16 Melanoma > 40 Ye et al., 2012[1]

While the precise molecular mechanism of its cytotoxic action is still under investigation, many
chalcones are known to induce apoptosis in cancer cells through various pathways, including
the modulation of Bcl-2 family proteins and the activation of caspases. Further research is
warranted to elucidate the specific signaling cascades affected by 4-Methoxylonchocarpin in
cancer cells.

Experimental Protocols
Isolation of 4-Methoxylonchocarpin from Millettia
pachycarpa

The following is a representative protocol for the isolation of 4-Methoxylonchocarpin.
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Dried and powdered seeds of
Millettia pachycarpa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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